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Compound of Interest

Ethyl 2-(benzylamino)-5-
Compound Name:
bromonicotinate

Cat. No. B1388417

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-(benzylamino)-5-bromonicotinate is a versatile substituted pyridine derivative that
serves as a valuable building block in organic synthesis. Its structure, featuring a bromine atom
at the 5-position of the pyridine ring and a benzylamino group at the 2-position, makes it an
ideal substrate for a variety of cross-coupling reactions. This allows for the introduction of
diverse functionalities, leading to the synthesis of complex molecules with potential applications
in medicinal chemistry and materials science. The presence of the bromine atom facilitates
palladium-catalyzed reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings,
enabling the formation of carbon-carbon and carbon-nitrogen bonds, respectively. These
reactions are fundamental in the construction of novel molecular frameworks for drug discovery
and development.

Chemical Properties

A summary of the key chemical properties of Ethyl 2-(benzylamino)-5-bromonicotinate is
provided in the table below.
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Property Value Reference
Molecular Formula C1s5H15BrN20:2 [1]
Molecular Weight 335.20 g/mol [1]

CAS Number 1186404-92-1 [1]
Appearance White to off-white solid

Melting Point 105-107 °C

Soluble in common organic
Solubilt solvents such as
olubility _
dichloromethane, ethyl

acetate, and methanol.

Applications in Organic Synthesis

The primary application of Ethyl 2-(benzylamino)-5-bromonicotinate in organic synthesis is
as a key intermediate in palladium-catalyzed cross-coupling reactions. The bromine atom on
the pyridine ring is susceptible to oxidative addition to a palladium(0) catalyst, initiating the
catalytic cycle for reactions like the Suzuki-Miyaura coupling and the Buchwald-Hartwig
amination.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds,
typically between an aryl or vinyl halide and an organoboron compound. Ethyl 2-
(benzylamino)-5-bromonicotinate can be effectively coupled with various arylboronic acids to
introduce a range of substituents at the 5-position of the pyridine ring. This reaction is
instrumental in the synthesis of biaryl and heteroaryl structures, which are common motifs in
pharmacologically active compounds.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination enables the formation of carbon-nitrogen bonds by coupling
an aryl halide with an amine in the presence of a palladium catalyst. While the title compound
already possesses a benzylamino group, the bromine atom can undergo a second amination
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reaction, leading to the synthesis of more complex diamine structures. This reaction is highly
valuable for creating molecules with diverse biological activities.

Experimental Protocols

The following section provides a detailed experimental protocol for a Suzuki-Miyaura coupling
reaction using Ethyl 2-(benzylamino)-5-bromonicotinate as the starting material. This
protocol is adapted from a patented synthetic procedure.

Synthesis of Ethyl 2-(benzylamino)-5-(4-
fluorophenyl)nicotinate

This protocol describes the palladium-catalyzed Suzuki coupling of Ethyl 2-(benzylamino)-5-
bromonicotinate with (4-fluorophenyl)boronic acid.

Reaction Scheme:
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Reactants

(4-fluorophenyl)boronic acid

.

\

Ethyl 2-(benzylamino)-5-bromonicotinate

/

4 N

Reaction Conditions

Toluene/Ethanol/Water

Na2C0s3

Pd(PPhs)a

\

Ethyl 2-(benzylamino)-5-(4-fluorophenyl)nicotinate

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1388417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

IAdd Reactants & Solvents

Add Catalyst & Heat

Cool & Quench

Dry & Concentrate

Golumn Chromatographa

Isolate Pure Compound

Final Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Ethyl 2-
(benzylamino)-5-bromonicotinate in Organic Synthesis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1388417#ethyl-2-benzylamino-5-
bromonicotinate-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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